Cas no 1251632-29-7 (4-4-(4-phenylpiperazine-1-carbonyl)-1H-imidazol-1-yl-6-(piperidin-1-yl)pyrimidine)

• Product Name: 4-4-(4-phenylpiperazine-1-carbonyl)-1H-imidazol-1-yl-6-(piperidin-1-yl)pyrimidine
• CAS No: 1251632-29-7
• MF: C₂₃H₂₇N₇O
• MW: 417.506783723831
• CID: 6594338
• PubChem ID: 49667378
• Update Time: 2025-10-30

4-4-(4-phenylpiperazine-1-carbonyl)-1H-imidazol-1-yl-6-(piperidin-1-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-4-(4-phenylpiperazine-1-carbonyl)-1H-imidazol-1-yl-6-(piperidin-1-yl)pyrimidine
• (4-phenylpiperazin-1-yl)-[1-(6-piperidin-1-ylpyrimidin-4-yl)imidazol-4-yl]methanone
• (4-phenylpiperazino)[1-(6-piperidino-4-pyrimidinyl)-1H-imidazol-4-yl]methanone
• AKOS021978454
• 4-[4-(4-phenylpiperazine-1-carbonyl)-1H-imidazol-1-yl]-6-(piperidin-1-yl)pyrimidine
• F3406-9804
• VU0625743-1
• 1251632-29-7
• (4-phenylpiperazin-1-yl)(1-(6-(piperidin-1-yl)pyrimidin-4-yl)-1H-imidazol-4-yl)methanone

• Inchi： 1S/C23H27N7O/c31-23(29-13-11-27(12-14-29)19-7-3-1-4-8-19)20-16-30(18-26-20)22-15-21(24-17-25-22)28-9-5-2-6-10-28/h1,3-4,7-8,15-18H,2,5-6,9-14H2
• InChI Key： VSSVLJVPZQURRZ-UHFFFAOYSA-N
• SMILES： C(N1CCN(C2=CC=CC=C2)CC1)(C1=CN(C2=CC(N3CCCCC3)=NC=N2)C=N1)=O

Computed Properties

• Exact Mass: 417.22770851g/mol
• Monoisotopic Mass: 417.22770851g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 585
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 70.4Ų

Additional information on 4-4-(4-phenylpiperazine-1-carbonyl)-1H-imidazol-1-yl-6-(piperidin-1-yl)pyrimidine

Comprehensive Overview of 4-4-(4-phenylpiperazine-1-carbonyl)-1H-imidazol-1-yl-6-(piperidin-1-yl)pyrimidine (CAS No. 1251632-29-7)

The compound 4-4-(4-phenylpiperazine-1-carbonyl)-1H-imidazol-1-yl-6-(piperidin-1-yl)pyrimidine (CAS No. 1251632-29-7) is a highly specialized pyrimidine derivative that has garnered significant attention in the field of medicinal chemistry and drug discovery. With its unique structural features, including a phenylpiperazine moiety and an imidazole ring, this molecule is a subject of ongoing research for its potential applications in targeting various biological pathways. Researchers are particularly interested in its role as a modulator of kinase activity, which is a hot topic in the development of novel therapeutics for diseases such as cancer and autoimmune disorders.

One of the key reasons for the growing interest in 4-4-(4-phenylpiperazine-1-carbonyl)-1H-imidazol-1-yl-6-(piperidin-1-yl)pyrimidine is its potential to interact with G-protein-coupled receptors (GPCRs), a class of proteins that are critical in signal transduction and are targeted by approximately 34% of all FDA-approved drugs. The presence of both piperidine and piperazine rings in its structure enhances its binding affinity, making it a promising candidate for further pharmacological studies. This aligns with current trends in drug development, where researchers are increasingly focusing on multi-target ligands to improve therapeutic efficacy and reduce side effects.

In addition to its pharmacological potential, the compound's synthetic accessibility and structural versatility have made it a popular subject in organic chemistry research. Chemists are exploring various derivatization strategies to optimize its properties, such as solubility and bioavailability, which are critical factors in drug development. The rise of AI-driven drug design has further accelerated this process, with computational models being used to predict the compound's interactions with biological targets. This intersection of chemistry and technology is a major focus area in modern pharmaceutical research.

Another area of interest is the compound's potential role in central nervous system (CNS) disorders. Given the structural similarity of 4-4-(4-phenylpiperazine-1-carbonyl)-1H-imidazol-1-yl-6-(piperidin-1-yl)pyrimidine to known neuroactive compounds, researchers are investigating its effects on neurotransmitter systems. This is particularly relevant in the context of the global mental health crisis, where there is a pressing need for new treatments for conditions like depression and anxiety. The compound's ability to cross the blood-brain barrier is a key factor under scrutiny.

From a commercial perspective, the demand for high-purity research chemicals like 4-4-(4-phenylpiperazine-1-carbonyl)-1H-imidazol-1-yl-6-(piperidin-1-yl)pyrimidine is on the rise, driven by the expansion of the pharmaceutical and biotechnology sectors. Suppliers and manufacturers are increasingly focusing on GMP-compliant synthesis to meet the stringent quality standards required for preclinical and clinical studies. This trend is reflected in the growing number of online searches for terms like "buy CAS 1251632-29-7" and "pyrimidine derivatives for research," highlighting the compound's commercial viability.

Environmental and regulatory considerations are also shaping the discourse around this compound. With the increasing emphasis on green chemistry, researchers are exploring sustainable synthesis routes for 4-4-(4-phenylpiperazine-1-carbonyl)-1H-imidazol-1-yl-6-(piperidin-1-yl)pyrimidine, minimizing waste and energy consumption. This aligns with broader industry trends, where eco-friendly manufacturing practices are becoming a priority. Regulatory agencies are also paying closer attention to the safety profiles of such compounds, ensuring that they meet international standards for human and environmental health.

In summary, 4-4-(4-phenylpiperazine-1-carbonyl)-1H-imidazol-1-yl-6-(piperidin-1-yl)pyrimidine (CAS No. 1251632-29-7) represents a fascinating intersection of chemistry, biology, and technology. Its potential applications in drug discovery, coupled with its structural complexity and commercial relevance, make it a compound of significant interest to researchers and industry professionals alike. As the fields of medicinal chemistry and computational biology continue to evolve, this molecule is likely to remain at the forefront of scientific inquiry.